Cas no 941975-23-1 (N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide
• CAS No: 941975-23-1
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 6554021
• Update Time: 2025-05-19

N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide
• N-[2-(1H-indol-3-yl)ethyl]-4-methyl-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-5-carboxamide

• Inchi： 1S/C23H23N5O2S/c1-14-7-9-17(10-8-14)27-22(30)28-23-26-15(2)20(31-23)21(29)24-12-11-16-13-25-19-6-4-3-5-18(16)19/h3-10,13,25H,11-12H2,1-2H3,(H,24,29)(H2,26,27,28,30)
• InChI Key： QZESIJPIZSOLSW-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2C3=C(NC=2)C=CC=C3)=O)=C(C)N=C1NC(=O)NC1=CC=C(C)C=C1

Additional information on N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide

Introduction to N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide (CAS No. 941975-23-1)

N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941975-23-1, represents a sophisticated molecular structure that integrates various pharmacophoric elements, making it a promising candidate for further research and development in medicinal chemistry.

The molecular framework of this compound features a thiazole core, which is a well-documented scaffold in drug discovery due to its biological activity and structural versatility. The thiazole ring is connected to a carbamoylamino group and an indole moiety, both of which are known to contribute to the pharmacological properties of the molecule. Specifically, the indole group, characterized by its 1H-indol-3-yl substituent, is often associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse pharmacological profiles. Thiazole compounds have been extensively studied for their potential applications in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The presence of the carbamoylamino group in N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide adds another layer of complexity to its pharmacological potential, as carbamoyl groups are frequently found in biologically active molecules.

The compound also incorporates a 4-methylphenyl moiety, which is part of the carbamoylamino group. The 4-methylphenyl ring is known for its ability to enhance the binding affinity and selectivity of drug candidates. This structural feature can be particularly important in the design of molecules that target specific enzymes or receptors involved in disease pathways. The combination of these various pharmacophoric elements makes N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide a compound of great interest for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of molecules with greater accuracy. These tools have been instrumental in identifying potential drug candidates that may have been overlooked in traditional screening methods. In the case of N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors associated with cancer and inflammation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful assembly of various functional groups into a single molecular entity. Each step must be meticulously controlled to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to construct complex molecules like N-2-(1H-indol-3-yl)ethyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide with precision and efficiency.

In conclusion, N-2-(1H-indol-3-yl)ethyl-4-methyl -2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole -5-carboxamide (CAS No. 941975 -23 - 1) is a structurally complex and pharmacologically promising compound. Its unique combination of pharmacophoric elements makes it an attractive candidate for further research in medicinal chemistry. With ongoing advancements in computational chemistry and synthetic methodologies, this compound holds great potential for the development of novel therapeutic agents.